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Compound of Interest

Compound Name: Nekal

Cat. No.: B083116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nekal, a trade name for sodium butylnaphthalene sulfonate, is an anionic surfactant

recognized for its potent wetting and dispersing properties. This technical guide provides an in-

depth exploration of its chemical structure, physicochemical characteristics, synthesis, and

mechanism of action. While its primary applications lie in the industrial sector, this document

also explores its relevance to scientific research, offering detailed experimental protocols and

quantitative data to support further investigation and application in fields such as drug delivery

and formulation.

Chemical Identity and Structure
Nekal is chemically identified as sodium butylnaphthalene sulfonate. The structure features a

hydrophobic bicyclic aromatic naphthalene core, further hydrophobized by a butyl group, and a

hydrophilic sulfonate group, which imparts its anionic character. This amphiphilic nature is the

foundation of its surface-active properties.

The generalized chemical structure of sodium butylnaphthalene sulfonate is depicted below.

The precise positioning of the butyl and sulfonate groups on the naphthalene rings can vary

depending on the specific isomer, which in turn influences its properties. The most common

variant is sodium di-sec-butyl-2-naphthalenesulfonate.
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Chemical Formula: C₁₄H₁₅NaO₃S (for mono-butylated) or C₁₈H₂₃NaO₃S (for di-butylated)[1][2]

CAS Number: 25638-17-9[1][2]

Synonyms: Nekal BX, Nekal NB, Sodium alkylnaphthalene sulfonate[3]

Physicochemical Properties
The efficacy of Nekal as a surfactant is defined by its physicochemical properties, which are

summarized in the table below. These parameters are crucial for understanding its behavior in

various formulations and experimental conditions.

Property Value References

Appearance Light white to yellowish powder [3]

Solubility Soluble in water [3]

Ionicity Anionic

Molecular Weight 286.32 g/mol (mono-butylated) [4]

Critical Micelle Concentration

(CMC)

Varies with alkyl chain length

and isomerism. For

alkylnaphthalene sulfonates,

the logarithmic CMC

decreases linearly with an

increase in the effective carbon

atom number.[5]

[5]

Surface Tension
Significantly reduces the

surface tension of water.
[6]

Stability

Stable in acidic and alkaline

solutions, and in the presence

of hard water.[7]

[7]
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The synthesis of sodium butylnaphthalene sulfonate is typically achieved through a one-step or

two-step process involving the alkylation and sulfonation of naphthalene, followed by

neutralization.

General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of sodium

butylnaphthalene sulfonate.

Reactants

Reaction Steps

Products & Purification

Naphthalene

Alkylation

n-Butanol Sulfuric Acid / Oleum

Sulfonation

Butylnaphthalene

Crude Butylnaphthalene
Sulfonic Acid

Neutralization

Sodium Butylnaphthalene
Sulfonate (Nekal)

NaOH

Purification
(e.g., Crystallization, Drying)

Click to download full resolution via product page

General synthesis workflow for Nekal.

Detailed Experimental Protocol
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The following protocol provides a more detailed procedure for the laboratory-scale synthesis of

sodium butylnaphthalene sulfonate.

Materials:

Naphthalene

n-Butanol

Concentrated Sulfuric Acid (98%)

Fuming Sulfuric Acid (Oleum)

Sodium Hydroxide (NaOH) solution

Sodium Hypochlorite (optional, for bleaching)

Procedure:

Alkylation and Sulfonation: In a reaction vessel equipped with a stirrer and temperature

control, dissolve naphthalene in n-butanol.

Slowly add a mixture of concentrated sulfuric acid and fuming sulfuric acid to the

naphthalene-butanol solution while maintaining the temperature at approximately 40-45°C.

After the addition is complete, the temperature is typically raised to 50-55°C and held for

several hours to ensure the completion of both alkylation and sulfonation.[8]

Work-up: Allow the reaction mixture to stand and separate into two layers. The lower acidic

layer is carefully removed.

Neutralization: The upper organic layer, containing the butylnaphthalene sulfonic acid, is

neutralized with a sodium hydroxide solution to a pH of 7-8.

Purification: The neutralized product can be further purified by bleaching with sodium

hypochlorite, followed by filtration, and drying to obtain the final sodium butylnaphthalene

sulfonate powder.
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Mechanism of Action as a Surfactant
The surface-active properties of Nekal are a direct result of its amphiphilic molecular structure.

The hydrophobic part (naphthalene and butyl groups) orients itself away from water, while the

hydrophilic sulfonate headgroup interacts favorably with water. This behavior leads to a

reduction in the surface tension of water and the formation of micelles above the critical micelle

concentration (CMC).

Interfacial Action and Micellization
The mechanism of action at an oil-water interface is illustrated in the following diagram.

Nekal Surfactant Action
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Nekal's action at the oil-water interface.

At concentrations below the CMC, Nekal molecules primarily adsorb at the interface between

two immiscible phases (e.g., air-water or oil-water), with their hydrophobic tails oriented

towards the non-polar phase and their hydrophilic heads in the aqueous phase. This adsorption

disrupts the cohesive energy at the surface, thereby lowering the surface tension.

Above the CMC, the bulk aqueous phase becomes saturated with Nekal monomers, and they

begin to self-assemble into spherical structures called micelles. In these micelles, the

hydrophobic tails are sequestered in the core, away from the water, while the hydrophilic heads
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form the outer corona, interacting with the surrounding water molecules. This micellization

process is crucial for the solubilization of poorly water-soluble substances.

Applications in Research and Drug Development
While Nekal's primary applications are industrial, its properties as a wetting agent, dispersant,

and emulsifier can be leveraged in various research and development contexts, including:

Formulation of Poorly Soluble Compounds: The micellar solubilization capability of Nekal
can be explored for the formulation of hydrophobic drug candidates for in vitro screening and

preliminary studies.

Nanoparticle Synthesis: Surfactants are often employed in the synthesis of nanoparticles to

control their size, shape, and stability. Nekal could potentially be used in the preparation of

polymeric or inorganic nanoparticles.

In Vitro Assays: As a wetting agent, Nekal can be used to improve the dispersion of test

compounds in aqueous media for various in vitro biological assays.

It is important to note that for any application in drug development, the toxicological profile of

the surfactant must be thoroughly evaluated.

Toxicological and Environmental Considerations
Limited information is publicly available on the detailed toxicology of sodium butylnaphthalene

sulfonate. As an anionic surfactant, it may cause skin and eye irritation upon direct contact.

Environmental risk assessments should consider its biodegradability and potential aquatic

toxicity. Further research is needed to fully characterize its safety profile for pharmaceutical or

biomedical applications.

Conclusion
Nekal, or sodium butylnaphthalene sulfonate, is a versatile anionic surfactant with well-defined

physicochemical properties that make it an effective wetting and dispersing agent. While its

historical and current applications are predominantly industrial, a thorough understanding of its

chemical structure, synthesis, and mechanism of action, as detailed in this guide, provides a

foundation for its potential exploration in scientific research and pharmaceutical development,
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particularly in the area of formulation science. The provided experimental outlines can serve as

a starting point for researchers interested in synthesizing and evaluating this class of

surfactants for novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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